Cas no 3145-16-2 (1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone)

1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone structure
3145-16-2 structure
Product Name:1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone
CAS No:3145-16-2
MF:C12H14O5
MW:238.236564159393
CID:2821712
PubChem ID:71360172
Update Time:2025-04-21

1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Acetyl-2,4,6-trihydroxyphenyl)butan-1-one
    • DTXSID00783982
    • 3145-16-2
    • 1-(3-Acetyl-2,4,6-trihydroxyphenyl)-1-butanone
    • Inchi: 1S/C12H14O5/c1-3-4-7(14)11-9(16)5-8(15)10(6(2)13)12(11)17/h5,15-17H,3-4H2,1-2H3
    • InChI Key: DUESBBVBEULWNB-UHFFFAOYSA-N
    • SMILES: CCCC(C1C(O)=C(C(=O)C)C(O)=CC=1O)=O

Computed Properties

  • Exact Mass: 238.08412354Da
  • Monoisotopic Mass: 238.08412354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 94.8Ų
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.